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Compound Name: 2-(4-Methoxybenzylamino)pyridine

Cat. No.: B147247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the predicted bioactivity of 2-(4-
Methoxybenzylamino)pyridine and its derivatives, with a focus on in silico methodologies.

While direct comprehensive studies on this specific molecule are limited, this guide synthesizes

data from closely related N-alkyl-N-(4-methoxyphenyl)pyridin-2-amine derivatives to project its

potential therapeutic applications and the computational strategies used to predict them. The

primary predicted bioactivity for this class of compounds is the inhibition of tubulin

polymerization, a key mechanism in anticancer therapies.

Predicted Bioactivity and Mechanism of Action
Derivatives of 2-(4-Methoxybenzylamino)pyridine have been identified as a novel class of

tubulin polymerization inhibitors.[1] These compounds are predicted to exert their biological

effect by targeting the colchicine binding site on tubulin.[1] By binding to this site, they disrupt

the assembly of microtubules, which are essential components of the cytoskeleton involved in

cell division, intracellular transport, and maintenance of cell shape. The inhibition of tubulin

polymerization leads to cell cycle arrest and ultimately apoptosis (programmed cell death) in

rapidly dividing cells, such as cancer cells. This mechanism of action is a well-established

strategy for cancer chemotherapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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